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Compound of Interest

Compound Name: Pinostrobin

Cat. No.: B1236245 Get Quote

Essential Safety and Handling Guide for Pinostrobin
For researchers, scientists, and drug development professionals, ensuring personal and

environmental safety is paramount when handling chemical compounds like Pinostrobin. This

guide provides crucial, immediate safety and logistical information, including operational and

disposal plans, to foster a secure laboratory environment. Adherence to these protocols is

critical for mitigating potential hazards.

Physical and Chemical Properties of Pinostrobin
A clear understanding of Pinostrobin's properties is foundational to its safe handling.
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Property Value

Molecular Formula C₁₆H₁₄O₄

Molecular Weight 270.28 g/mol

Appearance White to yellow solid powder

CAS Number 480-37-5

Melting Point 152 °C

Boiling Point 494.9ºC at 760mmHg

Solubility

Practically insoluble in water. Soluble in

Chloroform, Dichloromethane, Ethyl Acetate,

DMSO, and Acetone.[1][2]

Storage Temperature
2°C - 8°C in a dry, cool, and well-ventilated

place.[3][4] Keep container tightly closed.[3][5]

Hazard Identification and GHS Classification
Pinostrobin is classified with the following hazards according to the Globally Harmonized

System (GHS)[6][7]:

Hazard Class Hazard Statement Signal Word Pictogram

Skin Irritation

(Category 2)

H315: Causes skin

irritation[3][6][7]
Warning GHS07

Serious Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation[6][7]
Warning GHS07

Specific target organ

toxicity — single

exposure (Category

3), Respiratory tract

irritation

H335: May cause

respiratory irritation[6]

[7]

Warning GHS07

Toxicity Data
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While comprehensive human toxicity data is limited, preclinical studies provide some insight:

Metric Value

Acute Oral Toxicity (Rats)

No deaths or toxicological signs were observed

following a single oral administration of 500

mg/kg.[8][9]

Mutagenicity (Rats)
Non-mutagenic in male Wistar rats at doses of

1-100 mg/kg over 7 days.[9]

Cytotoxicity (CCRF-CEM cells) IC₅₀ = 10.2 μM[10]

Cytotoxicity (HeLa, Ca Ski, SiHa cells)

Effectively induces apoptosis at concentrations

of 0-200 μM over 24-96 hours, with no toxicity to

non-cancerous HEK293 cells.[8]

Personal Protective Equipment (PPE) for Handling
Pinostrobin
The selection and proper use of PPE is the primary defense against chemical exposure.
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Body Area Required PPE
Specifications &
Standards

Eyes/Face
Safety Goggles with side-

shields

Goggles should be tightly

fitting and conform to EN 166

(EU) or NIOSH (US)

standards.[3]

Hands Chemical-resistant gloves
Use chemical-impermeable

gloves.[3]

Body Protective clothing

Wear suitable protective

clothing to avoid skin contact.

[3]

Respiratory Full-face respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded,

irritation or other symptoms are

experienced, or if handling in a

poorly ventilated area.[3][11]

Safe Handling and Experimental Workflow
A systematic approach to handling Pinostrobin, from preparation to disposal, is essential to

minimize risk.
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Preparation Handling & Experiment Cleanup & Disposal

1. Risk Assessment
(Review SDS)

2. Gather Materials
(Pinostrobin, Solvents, etc.)

Proceed
3. Don PPE 4. Weighing

(In ventilated enclosure)
5. Dissolving/Mixing

(In fume hood) 6. Perform Experiment 7. Decontaminate
(Glassware & Surfaces) 8. Doff PPE 9. Waste Disposal

Exposure Risk Assessment

Required PPE

Start: Handling Pinostrobin

Potential for
Dust/Aerosol Generation?

Standard Lab Attire
(Lab Coat, Closed-toe Shoes)

Chemical-resistant Gloves

Safety Goggles

Risk of Splash?

No

Full-face Respirator

Yes

Face Shield
Yes

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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